5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(3-carboxy-5-fluorophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8FNO5/c14-9-2-6(1-7(3-9)12(17)18)8-4-10(13(19)20)11(16)15-5-8/h1-5H,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: WUSBNOGXKBLEDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C13H8FNO5
• DSSTOX Substance ID: DTXSID00687870
• Molecular Weight: 277.20 g/mol
• CAS RN: 1261943-52-5

Description

5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid (5-HNA) is an important organic acid that has been studied extensively in recent years. It is a derivative of nicotinic acid, with a fluorine atom replacing the hydrogen atom in the carboxylic acid group. It has been found to have a wide range of applications in the fields of biochemistry, pharmaceuticals, and even agriculture.

Scientific Research Applications

5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% has been studied extensively in the fields of biochemistry, pharmaceuticals, and agriculture. In biochemistry, it has been used as a substrate in enzyme assays and as a tool to study the structure and function of proteins. In pharmaceuticals, it has been used as an inhibitor of drug metabolism, as well as an inhibitor of lipoxygenase and cyclooxygenase enzymes. In agriculture, it has been used as an insecticide and as a plant growth regulator.

Mechanism of Action

The mechanism of action of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% is not fully understood, however it is believed to interact with a variety of proteins and enzymes in the body. It has been found to inhibit the activity of cyclooxygenase, lipoxygenase, and other enzymes involved in drug metabolism. It is also believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% are not fully understood, however it is believed to have a wide range of effects on the body. It has been found to modulate the activity of a variety of enzymes, including cyclooxygenase, lipoxygenase, and acetylcholinesterase. It has also been found to inhibit the growth of certain bacteria and fungi, as well as to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% in laboratory experiments are numerous. It is relatively easy to synthesize, and is relatively stable in aqueous solutions. It is also relatively non-toxic, and can be used in a wide range of applications. The main limitation of using 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% in laboratory experiments is that it is relatively expensive, and therefore may not be cost-effective for some experiments.

Future Directions

There are many potential future directions for the research and development of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95%. One potential direction is to further investigate the biochemical and physiological effects of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95%. This could include studying its effects on various enzymes, as well as its effects on the growth of bacteria and fungi. Another potential direction is to develop new methods for synthesizing 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95%, in order to make it more cost-effective for use in laboratory experiments. Additionally, further research could be conducted to investigate the potential therapeutic applications of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95%, such as its potential use as an anti-inflammatory or antioxidant agent. Finally, further research could be conducted to investigate the potential applications of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% in agriculture, such as its potential use as an insecticide or plant growth regulator.

Synthesis Methods

The synthesis of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% is relatively simple and can be accomplished through a few different routes. The most common method involves the reaction of nicotinic acid with a fluorinating agent, such as fluoroacetic acid or trifluoroacetic acid. This reaction produces a mixture of 5-(3-Carboxy-5-fluorophenyl)-2-hydroxynicotinic acid, 95% and other byproducts, which can be purified by column chromatography. Other methods involve the use of a base-catalyzed reaction or the use of a palladium-catalyzed reaction.